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Compound of Interest

Compound Name: 2-Benzylsuccinic anhydride, (S)-

Cat. No.: B580819 Get Quote

CAS Number: 865538-96-1

This technical guide provides a comprehensive overview of (S)-2-Benzylsuccinic anhydride, a

chiral molecule of interest to researchers, scientists, and professionals in the field of drug

development. This document details its physicochemical properties, synthesis, spectroscopic

characteristics, and known biological activities.

Physicochemical Properties
(S)-2-Benzylsuccinic anhydride is a derivative of succinic acid, featuring a benzyl group at the

stereogenic center. Its properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₀O₃ [1]

Molecular Weight 190.19 g/mol [1]

IUPAC Name
(3S)-3-benzyl-oxolane-2,5-

dione
[1]

Appearance
Expected to be a colorless

solid

Solubility

Expected to be soluble in

organic solvents and react with

water

Synthesis
A specific, detailed experimental protocol for the synthesis of (S)-2-Benzylsuccinic anhydride is

not readily available in the public domain. However, it can be readily prepared from its

corresponding dicarboxylic acid, (S)-2-benzylsuccinic acid, through dehydration using standard

laboratory reagents. The general method for the synthesis of succinic anhydrides from succinic

acids is well-established.

Experimental Protocol: Dehydration of (S)-2-
benzylsuccinic acid
This protocol is a generalized procedure based on established methods for the synthesis of

succinic anhydrides.[2]

Materials:

(S)-2-benzylsuccinic acid

Acetyl chloride (or another dehydrating agent such as thionyl chloride or phosphorus

oxychloride)

Anhydrous solvent (e.g., diethyl ether, dichloromethane)
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Round-bottom flask

Reflux condenser

Drying tube (e.g., with calcium chloride)

Magnetic stirrer and stir bar

Heating mantle

Büchner funnel and filter paper

Vacuum flask

Procedure:

In a clean, dry round-bottom flask, suspend (S)-2-benzylsuccinic acid in an excess of acetyl

chloride.

Fit the flask with a reflux condenser and a drying tube to protect the reaction from

atmospheric moisture.

Gently heat the mixture to reflux with stirring. The reaction progress can be monitored by the

dissolution of the solid starting material.

After the reaction is complete (typically 1-2 hours), allow the solution to cool to room

temperature.

The product, (S)-2-Benzylsuccinic anhydride, is expected to crystallize from the solution

upon cooling.

Collect the crystalline product by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold, anhydrous diethyl ether to remove any

residual acetyl chloride and acetic acid.

Dry the product under vacuum to yield pure (S)-2-Benzylsuccinic anhydride.
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Expected Yield:

Yields for this type of reaction are typically high, often exceeding 80%.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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